N-(2-chlorophenyl)-2-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide
• InChI: InChI=1S/C16H11Cl2N3O2/c17-11-6-2-1-5-10(11)16-20-14(21-23-16)9-15(22)19-13-8-4-3-7-12(13)18/h1-8H,9H2,(H,19,22)
• InChI Key: BBGJRPLYXHFIAC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=NO2)CC(=O)NC3=CC=CC=C3Cl)Cl
• Molecular Formula: C16H11Cl2N3O2
• Molecular Weight: 348.2 g/mol

Description

N-(2-chlorophenyl)-2-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide is a chemical compound that has gained attention in scientific research due to its potential biological and pharmacological properties. This compound is known to exhibit various physiological effects and has been studied for its potential use in the development of new drugs.

Mechanism of Action

The mechanism of action of N-(2-chlorophenyl)-2-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide is not fully understood. However, studies have shown that this compound may act as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammatory response. In addition, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and physiological effects:
N-(2-chlorophenyl)-2-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide has been shown to exhibit various biochemical and physiological effects. Studies have shown that this compound can reduce inflammation and pain, inhibit the growth of cancer cells, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chlorophenyl)-2-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide in lab experiments is its potential as a new drug candidate. This compound has been shown to exhibit various pharmacological properties and may have therapeutic potential. However, limitations include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

Future research on N-(2-chlorophenyl)-2-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide could focus on its potential use in the development of new drugs for the treatment of various diseases, including cancer and inflammation. In addition, further studies could investigate its mechanism of action and potential side effects to better understand its therapeutic potential. Finally, research could focus on optimizing the synthesis method to improve yield and purity.

Synthesis Methods

The synthesis of N-(2-chlorophenyl)-2-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide involves the reaction of 2-chlorobenzoyl chloride with 5-(2-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid in the presence of a base such as triethylamine. The resulting product is then treated with acetamide to obtain the desired compound.

Scientific Research Applications

N-(2-chlorophenyl)-2-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide has been studied extensively for its potential use in the development of new drugs. This compound has been shown to exhibit various biological and pharmacological properties, including anti-inflammatory, analgesic, and anti-tumor effects.